Cas no 81167-92-2 (Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide)
![Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide structure](https://www.kuujia.com/scimg/cas/81167-92-2x500.png)
81167-92-2 structure
Product name:Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide
Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide
- 2-[(2,5-dimethylphenyl)methylsulfinyl]-3-methyl-1-oxidopyridin-1-ium
- 81167-92-2
- SCHEMBL11184847
- 2-[(2,5-dimethylphenyl)methylsulfinyl]-3-methyl-1-oxido-pyridin-1-ium
- IXKHLJOESYNBCG-UHFFFAOYSA-N
- 2-(2,5-Dimethyl-phenylmethanesulfinyl)-3-methyl-pyridine, 1-oxide
- DTXSID10333396
- 2-[(2,5-Dimethylphenyl)methylsulfinyl]-3-methylpyridine 1-oxide
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- Inchi: InChI=1S/C15H17NO2S/c1-11-6-7-12(2)14(9-11)10-19(18)15-13(3)5-4-8-16(15)17/h4-9H,10H2,1-3H3
- InChI Key: IXKHLJOESYNBCG-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C=C1)C)CS(=O)C2=C(C=CC=[N+]2[O-])C
Computed Properties
- Exact Mass: 275.09799996g/mol
- Monoisotopic Mass: 275.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61.7Ų
Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide Related Literature
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Yuling Mao,Meiqi Han,Caishun Chen,Xiudan Wang,Jianan Han,Yikun Gao,Siling Wang Nanoscale, 2021,13, 20157-20169
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Timothée Constantin,Fabio Juliá,Nadeem S. Sheikh,Daniele Leonori Chem. Sci., 2020,11, 12822-12828
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3. A bioinspired glycopolymer for capturing membrane proteins in native-like lipid-bilayer nanodiscs†Bartholomäus Danielczak,Marie Rasche,Julia Lenz,Eugenio Pérez Patallo,Sophie Weyrauch,Florian Mahler,Annette Meister,Jonathan Oyebamiji Babalola,Cenek Kolar Nanoscale, 2022,14, 1855-1867
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Miao Du,Min Chen,Xiao-Gang Yang,Jiong Wen,Xi Wang,Shao-Ming Fang,Chun-Sen Liu J. Mater. Chem. A, 2014,2, 9828-9834
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Jessica J. Miller,Christian Gaiddon,Tim Storr Chem. Soc. Rev., 2020,49, 6995-7014
81167-92-2 (Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide) Related Products
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